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The Chemical Compendium: 2-Pentadecanone
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of 2-Pentadecanone, a long-chain saturated ketone. The information is curated for

professionals in research and development, offering detailed data and generalized

experimental protocols to support laboratory work and drug development initiatives.

Chemical Identity and Physical Properties
2-Pentadecanone, also known as methyl tridecyl ketone, is a white, solid organic compound

with a waxy texture and a characteristically fatty or waxy odor.[1] It is classified as a ketone,

featuring a carbonyl group at the second carbon position of its fifteen-carbon aliphatic chain.[2]

[3] This structure contributes to its very hydrophobic nature, rendering it practically insoluble in

water but soluble in organic solvents such as alcohol, propylene glycol, and oils.[1][2][4]

The key physical and chemical properties of 2-Pentadecanone are summarized in the tables

below for easy reference and comparison.

Table 1: General and Physical Properties of 2-Pentadecanone
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Property Value Source(s)

Molecular Formula C₁₅H₃₀O [5][6]

Molecular Weight 226.40 g/mol [4][7]

Appearance
White to off-white solid, waxy

mass, or crystalline leaves
[2][8][9]

Odor
Fatty, waxy, with floral and

spicy nuances
[1][10][11]

Melting Point 37 - 41 °C [11][12][13][14]

Boiling Point 293 - 294 °C at 760 mmHg [4][10][12]

Density 0.82 g/cm³ [12][13]

Flash Point > 110 °C (> 230 °F) [10][12]

Vapor Pressure
0.003 mmHg at 25 °C

(estimated)
[10]

Table 2: Solubility and Partitioning of 2-Pentadecanone

Property Value Source(s)

Water Solubility Insoluble [2][4][12][13]

Solubility in Organic Solvents
Soluble in alcohol, propylene

glycol, oils, and toluene
[2][4][12][13]

LogP (Octanol/Water Partition

Coefficient)
6.072 - 6.3 (estimated) [4][10]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of chemical

compounds. The following table summarizes key spectral data for 2-Pentadecanone.

Table 3: Spectroscopic Data for 2-Pentadecanone
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Spectroscopic Technique Key Features Source(s)

Mass Spectrometry (MS)

Electron ionization mass

spectra are available for 2-

Pentadecanone.[15]

[15]

Infrared (IR) Spectroscopy

As a saturated aliphatic

ketone, a strong carbonyl

(C=O) stretching vibration

band is expected around 1715

cm⁻¹.[5][10]

[5][10]

Nuclear Magnetic Resonance

(NMR) Spectroscopy

The proton and carbon NMR

spectra would show

characteristic signals for the

methyl ketone and the long

alkyl chain.

[16]

Experimental Protocols
While specific, detailed experimental protocols for 2-Pentadecanone are not extensively

published, generalized and widely accepted methodologies for determining the key chemical

properties of ketones are provided below. These protocols are intended to serve as a guide for

researchers to develop specific procedures for their laboratory settings.

Determination of Melting Point
The melting point of a solid is a key indicator of its purity.

Methodology:

Sample Preparation: A small amount of finely powdered 2-Pentadecanone is packed into a

capillary tube to a height of 2-3 mm.[17]

Apparatus: A calibrated melting point apparatus or a Thiele tube filled with a suitable heating

oil can be used.[12][13]
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Procedure: The capillary tube is placed in the heating block of the apparatus. The

temperature is raised at a steady rate (e.g., 1-2 °C per minute) near the expected melting

point.[12][17]

Data Recording: The temperature at which the first drop of liquid appears and the

temperature at which the entire sample becomes liquid are recorded as the melting point

range.[12] A sharp melting range (0.5-1.0°C) is indicative of a pure compound.[12]

Determination of Boiling Point
The boiling point is a fundamental physical property of a liquid.

Methodology:

Apparatus: A Thiele tube or a micro boiling point apparatus is commonly used.[9][18]

Sample Preparation: A small amount of the liquid is placed in a small test tube, and a

capillary tube, sealed at one end, is placed inverted into the liquid.[9]

Procedure: The apparatus is heated gently. As the liquid heats, a stream of bubbles will

emerge from the open end of the capillary tube. The heat is then removed, and the liquid is

allowed to cool.[9][18]

Data Recording: The temperature at which the liquid just begins to enter the capillary tube

upon cooling is recorded as the boiling point.[9][18]

Determination of Solubility
The "shake-flask" method is a widely accepted technique for determining the equilibrium

solubility of a compound.[19][20]

Methodology:

Equilibration: An excess amount of solid 2-Pentadecanone is added to a known volume of

the solvent in a sealed container. The mixture is agitated at a constant temperature for an

extended period (e.g., 24-48 hours) to ensure equilibrium is reached.[19]
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Phase Separation: The undissolved solid is separated from the saturated solution by

centrifugation and/or filtration through a non-reactive filter.[19]

Quantification: The concentration of 2-Pentadecanone in the clear filtrate is determined

using a suitable analytical technique, such as gas chromatography (GC) or high-

performance liquid chromatography (HPLC). A calibration curve with standards of known

concentrations is used for accurate quantification.[19]

Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis
GC-MS is a powerful technique for separating and identifying volatile and semi-volatile

compounds.

Methodology:

Sample Preparation: A dilute solution of 2-Pentadecanone is prepared in a volatile organic

solvent (e.g., hexane or ethyl acetate).[21]

GC Separation: The sample is injected into the gas chromatograph, where it is vaporized

and separated based on its boiling point and interaction with the stationary phase of the GC

column. A non-polar or mid-polar column is typically suitable for ketones.[21]

MS Detection: As the separated components elute from the GC column, they enter the mass

spectrometer, where they are ionized (typically by electron ionization) and fragmented. The

resulting mass spectrum provides a unique fragmentation pattern that can be used for

identification by comparison to a spectral library.[15]

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule.

Methodology:

Sample Preparation: The solid sample can be prepared as a KBr pellet, a mull, or dissolved

in a suitable solvent.
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Analysis: The prepared sample is placed in the IR spectrometer, and a spectrum is recorded

over the mid-infrared range (typically 4000-400 cm⁻¹).

Interpretation: The resulting spectrum is analyzed for characteristic absorption bands. For 2-
Pentadecanone, the most prominent peak will be the carbonyl (C=O) stretch, expected

around 1715 cm⁻¹, which is characteristic of a saturated aliphatic ketone.[5][10]

Visualizations
To aid in the understanding of the experimental and logical relationships concerning 2-
Pentadecanone, the following diagrams are provided.
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A generalized experimental workflow for the characterization of 2-Pentadecanone.
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A logical classification of 2-Pentadecanone within organic chemistry.

Biological Activity and Applications
2-Pentadecanone is utilized as a fragrance ingredient in various consumer products and as a

flavoring agent in foods, where it imparts a fatty, spicy, and floral character.[1][10][11] It has

been identified as a volatile component in a variety of natural sources, including certain plants

and food products.[2][11][22]

Recent research has also indicated a connection between 2-Pentadecanone and cellular

metabolism, particularly fatty acid synthesis, in the context of cancer research.[23] However,

specific signaling pathways involving 2-Pentadecanone have not yet been fully elucidated in

the available scientific literature.

Safety and Handling
2-Pentadecanone is considered to be of low acute toxicity. However, standard laboratory

safety precautions should always be observed when handling this chemical. It is recommended

to avoid contact with skin and eyes and to prevent inhalation of dust or vapors.[13] For detailed

safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b165419?utm_src=pdf-body-img
https://www.benchchem.com/product/b165419?utm_src=pdf-body
https://www.benchchem.com/product/b165419?utm_src=pdf-body
https://www.scribd.com/document/434246812/8-IR
https://orgchemboulder.com/Spectroscopy/irtutor/ketonesir.shtml
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9144860.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-Pentadecanone
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9144860.htm
https://foodb.ca/compounds/FDB003086
https://www.benchchem.com/product/b165419?utm_src=pdf-body
https://www.researchgate.net/figure/The-2-pentadecanone-is-related-to-fatty-acid-synthesis-a-Measurement-of-isotopic-flux_fig1_326822895
https://www.benchchem.com/product/b165419?utm_src=pdf-body
https://www.benchchem.com/product/b165419?utm_src=pdf-body
https://www.sserc.org.uk/resources/chemistry-resources/chemistry-skills/melting-point-determination/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165419?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This technical guide provides a solid foundation for understanding the chemical properties of 2-
Pentadecanone. As research progresses, further insights into its biological roles and potential

applications are anticipated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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